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Compound of Interest

Compound Name:
(5-Bromopyridin-2-

yl)methanamine

Cat. No.: B574291 Get Quote

Overall Synthetic Pathway
The transformation of 2-amino-5-bromopyridine to (5-Bromopyridin-2-yl)methanamine is

efficiently achieved in two sequential steps. The first step is the conversion of the 2-amino

group to a 2-cyano group via a Sandmeyer reaction. The resulting intermediate, 5-bromo-2-

cyanopyridine, is then reduced to the target (5-Bromopyridin-2-yl)methanamine.
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Step 1: Sandmeyer Reaction Step 2: Nitrile Reduction

2-amino-5-bromopyridine 5-Bromo-2-cyanopyridine

1) NaNO₂, aq. HCl, 0-5 °C
2) CuCN, KCN, 50-60 °C (5-Bromopyridin-2-yl)methanamine

H₂, Raney Ni
 or LiAlH₄

Reagent Preparation
& Stoichiometric Calculation

Reaction Execution
(e.g., Diazotization, Hydrogenation)

Reaction Quenching
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To cite this document: BenchChem. [(5-Bromopyridin-2-yl)methanamine synthesis from 2-
amino-5-bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574291#5-bromopyridin-2-yl-methanamine-
synthesis-from-2-amino-5-bromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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